Cas no 838-88-0 (4,4'-Methylenedi-o-toluidine)

• Product Name: 4,4'-Methylenedi-o-toluidine
• CAS No: 838-88-0
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• MDL: MFCD00126963
• CID: 40051
• PubChem ID: 24869800
• Update Time: 2025-05-26

4,4'-Methylenedi-o-toluidine Chemical and Physical Properties

Names and Identifiers

• 4,4'-Methylenebis(2-methylaniline)
• 4,4'-Methylene-bis(2-methylaniline)
• 4,4'-Diamino-3,3'-dimethyldiphenylmethane
• 3,3'-Dimethyl-4,4'-diaminodiphenylmethane
• 4,4′-Methylene-bis(2-methylaniline)
• 4-[(4-amino-3-methylphenyl)methyl]-2-methylaniline
• 3,3-Dimethyl-4,4-diaminodiphenylmethane100µg
• 4,4'-Methylenebis-o-toluidine
• MBOT
• ME-Mda
• 4,4'-Methylenedi-o-toluidine
• 4,4'-Methylene bis(2-methylaniline)
• Bis(3-methyl-4-aminophenyl)methane
• Benzenamine, 4,4'-methylenebis[2-methyl-
• Bis-4-amino-3-methylfenylmethan
• 4,4'-Methylenebis(o-toluidine)
• o-Toluidine, 4,4'-methylenedi-
• Bis(4-amino-3-methylphenyl)methane
• Methane, bis(4-amino-3-methylphenyl)-
• Aniline, 4,4'-me
• 4,4′-Methylenebis[2-methylbenzenamine] (ACI)
• o-Toluidine, 4,4′-methylenedi- (6CI, 7CI, 8CI)
• 2,2′-Dimethyl-4,4′-methylenedianiline
• 3,3′-Dimethyl-4,4′-diaminodiphenylmethane
• 4,4′-Amino-3,3′-dimethyldiphenylmethane
• 4,4′-Diamino-3,3′-dimethyldiphenylmethane
• 4,4′-Methylenebis(o-toluidine)
• 4,4′-Methylenebis[2-methylaniline]
• 4,4′-Methylenedi-o-toluidine
• Di(3-methyl-4-aminophenyl)methane
• Kayabond C 100
• Kayahard MDT
• NSC 37146
• FT-0706613
• SR-01000389448
• BRN 0398069
• o-Toluidine,4'-methylenedi-
• 3-13-00-00496 (Beilstein Handbook Reference)
• 4,4'-METHYLENEBIS(2-METHYLBENZENAMINE)
• CAS-838-88-0
• Oprea1_517776
• D89983
• 4-(4-Amino-3-methylbenzyl)-2-methylphenylamine #
• 2,2'-Dimethyl-4,4'-methylenedianiline
• EC 212-658-8
• W-104130
• Aniline,4'-methylenebis(2-methyl-
• 3,3'-dimethyl-4,4' diaminodiphenylmethane
• CCG-103180
• DTXCID10867
• Tox21_300201
• METHYLENEBIS(2-METHYLANILINE), 4,4'-
• NCGC00259921-01
• 4,4'-Methylenebis[2-methylbenzenamine]
• NSC-37146
• 4,4'-Methylene-di(o-toluidine)
• HMS2757J17
• NCGC00253955-01
• 3,3/'-Dimethyl-4,4/'-diaminodiphenylmethane
• SY052545
• 4-[(4-amino-3-methyl-phenyl)methyl]-2-methyl-aniline
• 4,4'-Methylene di-o-toluidine
• Spiro[furo[3,4-b]pyridine-5(7H),4-piperidin]-7-one
• 4,4'-diamino-3,3'-dimethyldiphenyl methane
• Q229843
• NSC37146
• WLN: ZR B1 D1R DZ C1
• Aniline, 4,4'-methylenebis(2-methyl-
• SCHEMBL237201
• 838-88-0
• WECDUOXQLAIPQW-UHFFFAOYSA-
• CS-W013022
• CHEMBL313443
• CCRIS 391
• AC-10919
• EINECS 212-658-8
• MLS000719870
• SR-01000389448-1
• D2046
• Benzenamine, 4,4'-methylenebis(2-methyl-
• Bis-4-amino-3-methylfenylmethan [Czech]
• 4,4'-Methylenebis[2-methylaniline]
• 4-(4-Amino-3-methylbenzyl)-2-methylphenylamine
• MFCD00126963
• NCGC00173286-03
• 4,4'-Methylene-bis(2-methylaniline), analytical standard
• HMS1549D22
• 4,4'-methylene di-ortho-toluidine
• C19260
• InChI=1/C15H18N2/c1-10-7-12(3-5-14(10)16)9-13-4-6-15(17)11(2)8-13/h3-8H,9,16-17H2,1-2H3
• OM5XWD3S2I
• SMR000304399
• DTXSID5020867
• 3,3'-Dimethyl-4,4'-diaminodiphenylmethane;4,4'-Methylene-bis(2-methylaniline)
• Tox21_202372
• 4,4'-AMINO-3,3'-DIMETHYLDIPHENYLMETHANE
• NCGC00173286-02
• CHEBI:82343
• 4,4'-methanediylbis(2-methylaniline)
• 4,4-methylene-bis(2-methylaniline)
• 4,4'-Diamino-3,3'-dimethyldiphenyl methane 100 microg/mL in Acetonitrile
• AKOS001483357
• 4,4 inverted exclamation mark -Methylenebis(2-methylaniline)
• Methane, bis[4-amino-3-methylphenyl]-
• UNII-OM5XWD3S2I
• NCGC00173286-01
• TimTec1_005368
• EU-0000098
• NS00010638
• Benzenamine,4'-methylenebis[2-methyl-
• STK760092
• 4,4\\'-Diamino-3,3\\'-Dimethyldiphenylmethane

• MDL： MFCD00126963
• Inchi： 1S/C15H18N2/c1-10-7-12(3-5-14(10)16)9-13-4-6-15(17)11(2)8-13/h3-8H,9,16-17H2,1-2H3
• InChI Key： WECDUOXQLAIPQW-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(CC2C=C(C)C(N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 226.14700
• Monoisotopic Mass: 226.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 226.32
• XLogP3: 2.6
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not determined
• Density: 0.9543 (rough estimate)
• Melting Point: 152.0 to 159.0 deg-C
• Boiling Point: 406.6°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.5000 (estimate)
• Solubility: >33.9 [ug/mL]
• PSA: 52.04000
• LogP: 4.22100
• Solubility: Not determined
• Sensitiveness: Sensitive to air

4,4'-Methylenedi-o-toluidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H317,H350,H410
• Warning Statement： P201,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-22-43-50/53
• Safety Instruction： S53-S45-S60-S61
• FLUKA BRAND F CODES：10-23
• RTECS：BY5300000
• Hazardous Material Identification：
• Risk Phrases：R45; R22; R43; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,4'-Methylenedi-o-toluidine

Introduction to 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0)

4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0), commonly referred to as MDA or methylene blue base, is a versatile organic compound with significant applications in the fields of analytical chemistry, material science, and biomedical research. This compound, characterized by its distinct chemical structure, has garnered considerable attention due to its unique properties and emerging roles in modern scientific endeavors.

The molecular formula of 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) is C₈H₁₁N₂, reflecting its composition of eight carbon atoms, eleven hydrogen atoms, and two nitrogen atoms. Its chemical structure consists of two toluidine units linked by a methylene group, which imparts both reactivity and stability necessary for various industrial and laboratory applications.

In recent years, 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) has been extensively studied for its potential in advanced material synthesis. Researchers have leveraged its ability to form stable complexes with metal ions to develop novel catalysts and coordination polymers. These materials exhibit enhanced catalytic efficiency in organic transformations, making them valuable in pharmaceutical synthesis and industrial processes.

Moreover, the compound's photophysical properties have opened new avenues in optoelectronic applications. Studies have demonstrated that derivatives of 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) can be integrated into organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to absorb and emit light efficiently. This has sparked interest in developing next-generation display technologies and renewable energy solutions.

From a biomedical perspective, 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) has shown promise in diagnostic imaging and therapeutic interventions. Its paramagnetic properties allow it to serve as a contrast agent in magnetic resonance imaging (MRI), enhancing the visibility of specific tissues and pathological conditions. Additionally, research suggests that modified versions of this compound may exhibit neuroprotective effects, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) typically involves the condensation of o-toluidine with formaldehyde under controlled conditions. This process requires precise control over reaction parameters such as temperature and pH to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of enantiomerically pure forms of the compound, which are crucial for applications requiring chiral specificity.

In environmental science, 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) has been utilized as a reagent in water treatment processes. Its ability to complex with heavy metals makes it effective in removing toxic ions from wastewater through precipitation or adsorption techniques. Such applications underscore the compound's role in sustainable environmental management.

The future prospects of 4,4'-Methylenedi-o-toluidine (CAS No. 838-88-0) are vast and multifaceted. Ongoing research is exploring its potential in nanotechnology, where it could be used to functionalize nanoparticles for targeted drug delivery systems or as components in smart materials that respond to external stimuli. The compound's adaptability ensures that it will remain a cornerstone in interdisciplinary scientific investigations for years to come.